Cas no 478030-60-3 (1-(4-Fluorophenyl)-2-2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl-1-ethanone)

• Product Name: 1-(4-Fluorophenyl)-2-2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl-1-ethanone
• CAS No: 478030-60-3
• CID: 4653046
• Update Time: 2025-06-08

1-(4-Fluorophenyl)-2-2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorophenyl)-2-2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl-1-ethanone

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Fluorophenyl)-2-2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl-1-ethanone

Introduction to 1-(4-Fluorophenyl)-2-2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl-1-ethanone (CAS No. 478030-60-3)

The compound 1-(4-Fluorophenyl)-2-2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl-1-ethanone, identified by its CAS number 478030-60-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex aromatic structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both fluorine and trifluoromethyl substituents in its molecular framework suggests unique electronic and steric properties that may contribute to its biological activity.

Recent studies have highlighted the importance of benzimidazole derivatives in the development of therapeutic agents. Benzimidazoles are known for their broad spectrum of biological activities, including antiviral, antibacterial, anticancer, and anti-inflammatory properties. The specific modification of the benzimidazole core with a 4-fluorophenyl group and a trifluoromethyl ethanone moiety introduces additional functionalization that can fine-tune the pharmacokinetic and pharmacodynamic profiles of the compound. This structural design allows for selective interactions with biological targets, making it a promising candidate for further investigation.

The introduction of the fluorine atom at the para position of the phenyl ring enhances the lipophilicity and metabolic stability of the molecule. Fluorinated aromatic compounds are widely recognized for their ability to improve drug bioavailability and binding affinity to proteins. In contrast, the trifluoromethyl group contributes to electron-withdrawing effects, which can modulate the reactivity and orientation of the molecule in biological systems. These features collectively contribute to the compound's potential as a lead structure in drug development.

Current research in medicinal chemistry emphasizes the need for innovative molecular architectures that can overcome existing challenges in drug design, such as poor solubility, rapid metabolism, and off-target effects. The structural features of 1-(4-Fluorophenyl)-2-2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl-1-ethanone address several of these challenges by incorporating elements known to enhance pharmacological properties. For instance, the benzimidazole scaffold provides a rigid framework that can stabilize protein interactions, while the fluorine and trifluoromethyl groups optimize binding affinity and metabolic resistance.

In vitro studies have begun to explore the biological activity of this compound across various disease models. Preliminary findings suggest that it may exhibit inhibitory effects on certain enzymes and receptors implicated in cancer progression. The benzimidazole moiety is particularly relevant in this context, as it has been extensively studied for its role in modulating pathways such as PI3K/Akt and MAPK signaling. Additionally, the presence of a fluorophenyl group may enhance interactions with transcription factors and other regulatory proteins.

The trifluoromethyl ethanone component of the molecule adds another layer of complexity that could influence its mechanism of action. Ketones are well-documented pharmacophores capable of forming hydrogen bonds and hydrophobic interactions with biological targets. The trifluoromethyl group further modifies these interactions by introducing additional electronic effects that can fine-tune binding affinity and selectivity. This combination makes 1-(4-Fluorophenyl)-2-2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl-1-ethanone a versatile scaffold for designing next-generation therapeutics.

Advances in computational chemistry have enabled more efficient screening processes for identifying promising drug candidates. Molecular modeling techniques can predict how this compound might interact with biological targets based on its structural features. These predictions are supported by experimental data from high-throughput screening assays, which have been used to validate initial hypotheses about its activity. The integration of computational methods with experimental validation provides a robust framework for optimizing this compound's pharmacological profile.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic methodologies emphasize green chemistry principles to minimize waste and improve sustainability. Techniques such as catalytic fluorination and cross-coupling reactions have been employed to introduce the desired functional groups efficiently. These advancements not only streamline production but also enhance scalability for industrial applications.

Future directions in research may focus on exploring analogs of this compound to identify more potent or selective derivatives. By systematically modifying key structural elements—such as replacing the benzimidazole core with other heterocyclic systems—scientists can uncover novel pharmacological activities. Additionally, exploring different synthetic routes could lead to cost-effective production methods suitable for large-scale manufacturing.

The potential applications of 1-(4-Fluorophenyl)-2-2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl-1-ethanone extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. Its unique chemical properties make it a valuable building block for designing molecules with tailored functionalities. As research continues to uncover new applications, this compound is poised to play an important role in advancing multiple industries.